Cas no 2138406-99-0 (Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)-)

• Product Name: Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)-
• CAS No: 2138406-99-0
• MF: C₁₁H₂₃NO
• MW: 185.306423425674
• CID: 5280389
• PubChem ID: 165872794
• Update Time: 2025-05-20

Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)-
• EN300-684006
• 1-amino-6-cyclopropyl-2,2-dimethylhexan-3-ol
• 2138406-99-0

• Inchi： 1S/C11H23NO/c1-11(2,8-12)10(13)5-3-4-9-6-7-9/h9-10,13H,3-8,12H2,1-2H3
• InChI Key： XFSKTKDUKDOLKV-UHFFFAOYSA-N
• SMILES： OC(CCCC1CC1)C(C)(C)CN

Computed Properties

• Exact Mass: 185.177964357g/mol
• Monoisotopic Mass: 185.177964357g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 6
• Complexity: 152
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.2
• Topological Polar Surface Area: 46.2Ų

Experimental Properties

• Density: 0.967±0.06 g/cm3(Predicted)
• Boiling Point: 295.8±13.0 °C(Predicted)
• pka: 15.12±0.20(Predicted)

Additional information on Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)-

Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)- (CAS No. 2138406-99-0)

Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)-, also known by its CAS registry number 2138406-99-0, is a compound of significant interest in the fields of organic chemistry and pharmacology. This compound belongs to the class of cyclopropane derivatives and is characterized by its unique structural features, which include a cyclopropane ring fused with a butanol moiety and an α-substituted amino group. The presence of the cyclopropane ring introduces interesting electronic and steric properties, making this compound a valuable substrate for various chemical transformations and biological studies.

The synthesis of Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)- has been explored through various methodologies. One common approach involves the ring-opening reactions of cyclopropyl halides under specific conditions to form the desired alcohol derivatives. Recent advancements in catalytic asymmetric synthesis have also enabled the enantioselective construction of this compound, which is crucial for its potential applications in drug discovery. The use of transition metal catalysts, such as palladium or rhodium complexes, has significantly improved the efficiency and selectivity of these reactions.

From a biological standpoint, Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)- has been studied for its potential pharmacological activities. Research indicates that this compound exhibits moderate inhibitory effects on certain enzymes involved in metabolic pathways. For instance, studies published in 2023 have demonstrated its ability to modulate the activity of cAMP-dependent protein kinase (PKA), suggesting its potential role in treating conditions associated with dysregulated cellular signaling. Additionally, preliminary toxicity studies have shown that this compound demonstrates low acute toxicity in preclinical models, which is promising for further development.

The structural versatility of Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)- makes it a valuable building block in organic synthesis. Its ability to undergo various functional group transformations allows chemists to explore its utility in constructing complex molecules with therapeutic potential. For example, recent research has focused on its application as an intermediate in the synthesis of bioactive compounds targeting neurodegenerative diseases and inflammatory disorders.

In terms of analytical characterization, modern techniques such as high-resolution mass spectrometry (HRMS) and nuclear magnetic resonance (NMR) spectroscopy have been employed to confirm the structure and purity of Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)-. These methods provide critical insights into the compound's molecular integrity and stereochemical properties.

Looking ahead, the continued exploration of Cyclopropanebutanol, α-(2-amino-1,1-dimethylethyl)- is expected to yield further discoveries in both chemical synthesis and pharmacological applications. Its unique combination of structural features and biological activity positions it as a promising candidate for future research and development efforts.